methyl {4-[(Z)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-bromo-6-ethoxyphenoxy}acetate

• IUPAC Name: methyl 2-[4-[(Z)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-bromo-6-ethoxyphenoxy]acetate
• InChI: InChI=1S/C21H18BrN3O4/c1-3-28-18-10-13(9-15(22)20(18)29-12-19(26)27-2)8-14(11-23)21-24-16-6-4-5-7-17(16)25-21/h4-10H,3,12H2,1-2H3,(H,24,25)/b14-8-
• InChI Key: IJDYUHABNQHQRI-ZSOIEALJSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)Br)OCC(=O)OC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C2=NC3=CC=CC=C3N2)Br)OCC(=O)OC
• Molecular Formula: C21H18BrN3O4
• Molecular Weight: 456.3 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been studied using various spectroscopic techniques. Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated.

Chemical Reactions Analysis

Benzimidazole is a base. It can also be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzimidazole include a molar mass of 118.139 g·mol −1, a melting point of 170 to 172 °C, and an acidity (pKa) of 12.8 (for benzimidazole) and 5.6 (for the conjugate acid).

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzimidazole derivatives are known to interact easily with the biopolymers of the living system. They have been screened for various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Future Directions

The future directions for research on benzimidazole derivatives are vast due to their diverse biological and clinical applications. They are among the most frequently used ring systems for small molecule drugs listed by the United States Food and Drug Administration.